Cas no 987-65-5 (Adenosine 5-triphosphate, disodium salt)

• Product Name: Adenosine 5-triphosphate, disodium salt
• CAS No: 987-65-5
• MF: C₁₀H₁₆N₅O₁₃P₃
• MW: 507.181024551392
• MDL: MFCD00080339
• CID: 40448
• PubChem ID: 24891106
• Update Time: 2025-09-09

Adenosine 5-triphosphate, disodium salt Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-triphosphate, disodium salt hydrate
• 5-ATP-Na2
• Adenosine-5-triphosphate disodium salt hydrate
• Adenosine-5-triphosphoric acid disodium salt
• ATP
• 5Adenosinetriphosphoric acid disodium salt
• ATPNa2
• Adenosine 5'-triphosphate disodium salt (ATP)
• Adenosine 5’-Triphosphate Disodium Salt
• Adenosine 5'-triphosphate (sodium salt)
• Adenosine 5'-triphosphate disodium salt
• Adenosine 5-Triphosphate Disodium Salt
• Adenosine-5'-triphosphate disodium salt
• ADENOSINE-5'-TRIPHOSPHATE DISODIUM SALT(P)
• ATP disodium salt
• Sodium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogentriphosphate
• 100mmol
• 2-AMino-5-chlorobenzophenone
• Adenosine 5′-triphosphate disodiuM salt (ATP)
• Disodium adenosine triphosphate
• l Adenosine 5'-Triphosphate Disodium Solution
• Adenosine 5'-triphosphate, disodium salt
• 5'-ATP，Na2
• Adenosine 5Triphosphate Disodium Salt Hydrate
• adenosine-5'-triphosphate disodium salt hydrate
• 987A655
• [[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono
• [[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate;sodium;hydrate
• Adenosine5'-(tetrahydrogentriphosphate),sodiumsalt
• 100mmol/L Adenosine 5'-Triphosphate Disodium Solution
• 11016-17-4
• a-Phenyl-g-(4-methoxyphenyl)acetoacetonitrile
• SY096717
• SCHEMBL889293
• Adenosine 5 inverted exclamation mark -triphosphate
• FT-0621909
• Fosfobion disodium salt
• 126827-79-0
• Triphosadenine
• NS00013346
• BCP31121
• disodium [[[5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]oxy-oxido-phosphoryl] hydrogen phosphate
• AKOS025397170
• Laevadosin
• Adetphos
• L000988
• R-PHYCOERYTHRIN
• Triadesin A
• Adenosine triphosphate;ATP;Myotriphos
• MFCD00065467
• adenosin-5'-triphosphat
• L-CARNITINE (TRIMETHYL-D9
• Disodium dihydrogen ATP
• [[(2R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• Ara-ATP
• NSC20268
• ADENOSINE 5'-(TETRAHYDROGEN TRIPHOSPHATE), DISODIUM SALT
• Adenosine triphosphate disodium
• EINECS 213-579-1
• HG1295
• ((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate, disodium salt
• 5L51B4DR1G
• ATP disodium
• Adenosine-5'-triphosphate, disodium salt
• 987-65-5
• Adetide
• disodium;[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• CHEMBL2106579
• Adenosine 5?-Triphosphate, Disodium Salt (ATP)
• UNII-5L51B4DR1G
• Adenosine-5'-(tetrahydrogen triphosphate), disodium salt
• NSC 20268
• Adenosine-5'-triphosphoric acid disodium salt
• CHEBI:50732
• ATP (disodium salt)
• EN300-26868841
• NSC-20268
• Adenosine 5'-(tetrahydrogen triphosphate), sodium salt (1:2)
• CCG-270004
• Q27122211
• Adenosine 5'-(disodium triphosphate)
• Adenosine triphosphate disodium [JAN]
• Disodium ATP
• s1985
• DTXSID80891312
• CCG-270005
• disodium hydrogen [({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl phosphonato)oxy]phosphonate
• Disodium adenosine 5'-triphosphate
• ADENOSINE TRIPHOSPHATE, DISODIUM SALT
• disodium adenosine-5'-triphosphate
• DISODIUM ADENOSINE TRIPHOSPHATE [INCI]
• disodium 5'-O-(hydroxy{[hydroxy(phosphonatooxy)phosphoryl]oxy}phosphoryl)adenosine
• DTXCID901030471
• ADENOSINE 5' TRIPHOSPHATE, DISODIUM SALT
• disodium 5'-O-(hydroxy((hydroxy(phosphonatooxy)phosphoryl)oxy)phosphoryl)adenosine
• ADENOSINE TRIPHOSPHATE, DISODIUM SALT [WHO-DD]
• Adenosine 5-triphosphate, disodium salt

• MDL： MFCD00080339
• Inchi： 1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)
• InChI Key： ZKHQWZAMYRWXGA-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O
• BRN： 3585462

Computed Properties

• Exact Mass: 550.96000
• Monoisotopic Mass: 506.995745
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 800
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 280
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: _5.7

Experimental Properties

• Color/Form: Not determined
• Density: 2.63
• Melting Point: 188-190°C
• Boiling Point: 951.4°Cat760mmHg
• Flash Point: 951.4°Cat760mmHg
• Solubility: H2O: 50 mg/mL
• PSA: 314.22000
• LogP: -0.17140
• Solubility: Soluble in water, 50mg/ml
• Merck: 155
• Specific Rotation: -19° (c=3,in H2O)
• Color/Form: 100 mM in H2O (adjusted to pH 7 with Trizma®base)

Adenosine 5-triphosphate, disodium salt Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P260; P264; P270; P307+P311; P321; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• RTECS：AU7417000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Adenosine 5-triphosphate, disodium salt

Adenosine 5-triphosphate, disodium salt (CAS No. 987-65-5): A Comprehensive Overview

Adenosine 5-triphosphate, disodium salt (ATP) is a critical molecule in cellular biochemistry, serving as the primary energy currency in living organisms. With the chemical abstracts service (CAS) number 987-65-5, this compound plays a pivotal role in various biological processes, including metabolism, signal transduction, and muscle contraction. This comprehensive overview delves into the structure, properties, and applications of ATP, highlighting its significance in both academic research and pharmaceutical development.

The molecular formula of Adenosine 5-triphosphate, disodium salt is C₁₀H₁₄N₅O₁₃P₃, and its molecular weight is approximately 507.18 g/mol. The compound consists of an adenosine molecule attached to three phosphate groups, with the disodium salt form ensuring solubility and stability in aqueous solutions. The unique structure of ATP allows it to store and release energy efficiently through the hydrolysis of its high-energy phosphate bonds.

In cellular metabolism, ATP serves as a central intermediary in energy transfer. The hydrolysis of ATP to adenosine diphosphate (ADP) and inorganic phosphate (Pi) releases a significant amount of energy, which is harnessed by various cellular processes. Conversely, the synthesis of ATP from ADP and Pi is driven by exergonic reactions such as oxidative phosphorylation and substrate-level phosphorylation. This dynamic interconversion ensures that cells maintain a steady supply of energy to support their functions.

Beyond its role in energy metabolism, ATP is also a crucial signaling molecule. In extracellular environments, ATP acts as a ligand for purinergic receptors (P1 and P2 receptors), which are widely distributed across different tissues. These receptors mediate a variety of physiological responses, including neurotransmission, immune modulation, and vascular tone regulation. Recent studies have highlighted the importance of extracellular ATP in inflammatory processes and immune cell activation, suggesting potential therapeutic targets for diseases such as chronic inflammation and autoimmune disorders.

In the context of pharmaceutical research, Adenosine 5-triphosphate, disodium salt has been explored for its potential therapeutic applications. For instance, ATP analogs have shown promise in treating metabolic disorders by modulating energy homeostasis. Additionally, the use of ATP as a precursor for nucleoside analogs has been investigated in the development of antiviral and anticancer drugs. The ability to manipulate ATP levels or mimic its signaling properties opens new avenues for drug discovery and personalized medicine.

The stability and solubility of Adenosine 5-triphosphate, disodium salt make it an ideal candidate for various experimental protocols. In vitro studies often utilize ATP to investigate enzymatic activities and metabolic pathways. For example, kinase assays rely on ATP as a substrate to measure enzyme activity and inhibitor efficacy. Similarly, high-throughput screening platforms use ATP-dependent reactions to identify potential drug candidates with high throughput and accuracy.

In clinical settings, the measurement of intracellular ATP levels can provide valuable diagnostic information. Low ATP levels are associated with various pathological conditions, including mitochondrial disorders and certain types of cancer. By monitoring ATP concentrations, clinicians can gain insights into cellular health and metabolic status, aiding in the diagnosis and treatment planning for patients.

The ongoing research into the multifaceted roles of Adenosine 5-triphosphate, disodium salt continues to expand our understanding of cellular biology and pharmacology. Advances in biotechnology have enabled the production of high-purity ATP for research and clinical applications. As our knowledge deepens, so too does the potential for innovative therapies that leverage the unique properties of this essential molecule.

In conclusion, Adenosine 5-triphosphate, disodium salt (CAS No. 987-65-5) is a cornerstone of cellular function with far-reaching implications in both basic science and applied medicine. Its role as an energy carrier and signaling molecule underscores its importance in maintaining cellular homeostasis and regulating physiological processes. As research progresses, the continued exploration of ATP's properties will undoubtedly lead to new discoveries and therapeutic advancements.